2-(1H-indol-1-yl)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C21H23N3O/c25-21(16-23-14-12-17-7-4-5-11-20(17)23)22-15-19-10-6-13-24(19)18-8-2-1-3-9-18/h1-5,7-9,11-12,14,19H,6,10,13,15-16H2,(H,22,25)
• InChI Key: XJKODPTULJZRSH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=CC=CC=C2)CNC(=O)CN3C=CC4=CC=CC=C43
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

2-(1H-indol-1-yl)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide, also known as Y-27632, is a selective inhibitor of the Rho-associated protein kinase (ROCK). This compound has been widely used in scientific research to investigate the role of ROCK in various cellular processes.

Scientific Research Applications

Synthesis and Molecular Characterization

The design and synthesis of indole acetamide derivatives have been explored, with one study detailing the synthesis of a new indole acetamide compound and its characterization using spectroscopic analyses (FT-IR, NMR, UV–visible, etc.). This compound was further analyzed for its anti-inflammatory activity through in silico modeling, targeting cyclooxygenase domains. The study also performed geometry optimization using density functional theory calculations, providing insights into the electronic charge transfer within the molecule (F. H. Al-Ostoot et al., 2020) Design-based synthesis, molecular docking analysis of an anti-inflammatory drug, and geometrical optimization and interaction energy studies of an indole acetamide derivative.

Antioxidant Properties

Another significant area of research is the synthesis of indole acetamide derivatives to evaluate their antioxidant activity. A study synthesized novel N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives and assessed their antioxidant activity using ferric reducing antioxidant power (FRAP) and DPPH methods. This work found that some compounds showed considerable antioxidant activity, highlighting the potential for developing new antioxidant agents (C. Gopi & M. Dhanaraju, 2020) Synthesis and antioxidant properties of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives.

Antimicrobial Agents

The antimicrobial potential of indole acetamide derivatives has also been investigated. For instance, a study focused on synthesizing 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives and evaluating their antibacterial and antifungal activities against various pathogenic microorganisms, revealing promising antibacterial and antifungal activities for some compounds (B. Debnath & S. Ganguly, 2015) Synthesis of some novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides and evaluation as antimicrobial agents.